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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for N-Ethylpropionamide (CAS No. 5129-72-6). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding for
professionals handling this substance in a laboratory or research setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Ethylpropionamide is presented
in the table below. This data is essential for understanding the substance's behavior under
various laboratory conditions.
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Property Value Source(s)
Molecular Formula CsH11NO [1112]
Molecular Weight 101.15 g/mol [1][2]

CAS Number 5129-72-6 [11[2]
Appearance Colorless to Yellow Liquid Fisher Scientific
Boiling Point 116 °C at 25 mmHg [1]

Density 0.91 g/cm?3 [1]

Flash Point 108.3 °C [1]
Refractive Index 1.4340-1.4370 [1]

LogP (Octanol/Water Partition

Coefficient) 0-92340 s

Water Solubility Soluble [3]

Hazard Identification and Classification

N-Ethylpropionamide is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to its irritant properties.

GHS Classification

The following table summarizes the GHS hazard classification for N-Ethylpropionamide.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
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Source:[2]

GHS Label Elements

The GHS label for N-Ethylpropionamide includes the following elements:
e Pictogram:
o lialt text
» Signal Word:Warning[2]
e Hazard Statements:[2]
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e Precautionary Statements: A comprehensive list of precautionary statements is provided in
the table below.[4][5][6]
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Code Prevention Response Storage Disposal
Avoid breathing
P261 dust/fume/gas/mi  P302+P352 P403+P233 P501
st/vapours/spray.
Dispose of
Wash skin contents/contain
P264 thoroughly after P304+P340 P405 er to an
handling. approved waste
disposal plant.
Use only Store in a well-
P71 outdoors or in a P305+P351+P33 ventilated place.
well-ventilated 8 Keep container
area. tightly closed.
Wear protective
gloves/eye
P280 ) P312 Store locked up.
protection/face
protection.
P321
P332+P313
P337+P313
P362+P364

Note: The specific text for each P-code can be found in GHS documentation.[4][5][6]

Toxicological Information

Detailed quantitative toxicological data for N-Ethylpropionamide, such as LD50 (lethal dose,

50%) and LC50 (lethal concentration, 50%), are not readily available in the public domain.

Safety data sheets for this compound consistently report "no data available" for acute toxicity

endpoints.
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Aliphatic amides as a class exhibit a wide range of toxicological profiles.[7] While some are
relatively harmless, others can have more significant effects.[8][9][10] Given the GHS
classification of N-Ethylpropionamide as an irritant, it is crucial to handle it with appropriate
precautions to avoid direct contact.

Experimental Protocols

Specific experimental protocols for the toxicological testing of N-Ethylpropionamide are not
publicly available. However, the hazard classifications are likely based on standardized testing
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD). The following sections describe the principles of the most relevant
OECD test guidelines for skin and eye irritation.

Skin Irritation Testing (based on OECD Test Guideline
439)

The in vitro skin irritation test is designed to predict the potential of a substance to cause
reversible skin damage.[11][12][13][14]

Methodology:

o Test System: A reconstructed human epidermis (RhE) model is used, which is a three-
dimensional tissue construct that mimics the upper layers of human skin.[13]

o Application: The test substance (N-Ethylpropionamide) is applied topically to the surface of
the RhE tissue.

o Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.qg.,
60 minutes), followed by a post-exposure incubation period (e.g., 42 hours) in a fresh
medium.[14]

 Viability Assessment: After incubation, the viability of the tissue is determined using a cell
viability assay, most commonly the MTT assay. In this assay, the yellow tetrazolium salt MTT
is reduced to a purple formazan product by metabolically active cells. The amount of
formazan produced is proportional to the number of viable cells and is measured
spectrophotometrically.[14]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.researchgate.net/publication/13710434_Toxicity_of_aliphatic_amines_Structure-activity_relationship
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024A5H.TXT
https://pubmed.ncbi.nlm.nih.gov/9569935/
https://pubmed.ncbi.nlm.nih.gov/14982367/
https://www.benchchem.com/product/b1205720?utm_src=pdf-body
https://www.benchchem.com/product/b1205720?utm_src=pdf-body
https://www.oecd.org/en/publications/2021/06/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_g1g59b2f.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-439-in-vitro-skin-irritation/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.nucro-technics.com/services/toxicology/oecd-439-in-vitro-skin-irritation/
https://www.benchchem.com/product/b1205720?utm_src=pdf-body
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Classification: A substance is classified as a skin irritant (GHS Category 2) if the mean tissue
viability is reduced below a certain threshold (typically < 50%) compared to the negative
control.[14]

Eye Irritation Testing (based on various in vitro OECD
Test Guidelines)

Several in vitro methods are available to assess the eye irritation potential of a chemical,
aiming to reduce or replace the use of animal testing. These include tests using reconstructed
human cornea-like epithelium (RhCE) or other cell-based assays.[15][16][17][18]

General Methodology (example using an RhCE model, OECD TG 492):
» Test System: A reconstructed human cornea-like epithelium (RhCE) model is employed.[18]

o Application and Exposure: The test substance is applied to the surface of the corneal tissue
model for a specified duration.

o Post-Exposure Incubation: The tissue is rinsed and incubated in a fresh medium.

 Viability Measurement: Similar to the skin irritation test, cell viability is measured, often using
the MTT assay.

o Classification: The substance is classified based on the extent of cytotoxicity (reduction in
cell viability). A significant reduction in viability indicates the potential for serious eye damage
or eye irritation.

Visualized Workflows and Hazard Relationships

The following diagrams, created using Graphviz, illustrate key logical relationships and
workflows relevant to the safe handling and hazard assessment of N-Ethylpropionamide.
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Pictogram
(Exclamation Mark)

N-Ethylpropionamide

CAS: 5129-72-6 Hazard Classifications

Skin Irritation (Cat. 2) Serious Eye Irritation (Cat. 2A) STOT SE (Cat. 3)

Signal Word
‘Warning'

Click to download full resolution via product page

GHS Hazard Identification for N-Ethylpropionamide.
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Start: Handling N-Ethylpropionamide

1. Conduct Risk Assessment
(Review SDS and literature)

Y

2. Don Appropriate PPE
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

A

3. Use Engineering Controls
(Chemical Fume Hood)

l

4. Handle the Substance
- Avoid inhalation of vapors
- Prevent skin and eye contact

Spill or Exposure Occurs?

Follow First-Aid Procedures

- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

5. Proper Storage
- Tightly closed container
- Cool, dry, well-ventilated area

6. Waste Disposal
(Follow institutional guidelines)

Seek Medical Attention

Click to download full resolution via product page

Recommended workflow for the safe handling of N-Ethylpropionamide.
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Safe Handling and Storage

To mitigate the risks associated with N-Ethylpropionamide, the following handling and storage
procedures should be followed:

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear suitable chemical-resistant gloves (e.qg., nitrile rubber) and a lab
coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an appropriate cartridge.

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In case of exposure to N-Ethylpropionamide, follow these first-aid procedures:

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.

o After Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. If skin irritation persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing for at least 15 minutes. Immediately seek medical
attention.
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o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Disposal Considerations

Dispose of N-Ethylpropionamide and its container in accordance with local, regional, and
national regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the specific SDS for N-
Ethylpropionamide provided by the manufacturer before handling the substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethylpropionamide: A Technical Safety and Hazard
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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